Cas no 2034572-90-0 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide)
N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide
- N-(2-(furan-3-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide
- 2034572-90-0
- N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide
- AKOS026687780
- F6353-5650
- N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-1,3-benzothiazole-6-carboxamide
-
- Inchi: 1S/C18H19N3O2S2/c22-18(13-1-2-15-17(9-13)25-12-20-15)19-10-16(14-3-6-23-11-14)21-4-7-24-8-5-21/h1-3,6,9,11-12,16H,4-5,7-8,10H2,(H,19,22)
- InChI Key: PSDATOIAUAHKQN-UHFFFAOYSA-N
- SMILES: S1CCN(CC1)C(C1=COC=C1)CNC(C1=CC=C2C(=C1)SC=N2)=O
Computed Properties
- Exact Mass: 373.09186920g/mol
- Monoisotopic Mass: 373.09186920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 112Ų
N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6353-5650-2μmol |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-5μmol |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-10μmol |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-20μmol |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-1mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-2mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-3mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-4mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-5mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-5650-10mg |
N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
2034572-90-0 | 10mg |
$79.0 | 2023-09-09 |
N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide
Comprehensive Overview of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide (CAS No. 2034572-90-0)
The compound N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide (CAS No. 2034572-90-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a furan ring, a thiomorpholine moiety, and a benzothiazole core. This combination of heterocycles makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.
Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds, especially those containing sulfur and nitrogen atoms, due to their diverse biological activities. The presence of the thiomorpholine group in this compound is particularly noteworthy, as it is often associated with enhanced pharmacokinetic properties and improved target binding affinity. Researchers are increasingly exploring such scaffolds for their potential in addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders.
One of the key advantages of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide is its modular design, which allows for further structural optimization. The furan ring, for instance, can be modified to fine-tune the compound's electronic properties, while the benzothiazole core offers a robust platform for introducing additional functional groups. This flexibility makes it a valuable tool for medicinal chemists working on structure-activity relationship (SAR) studies.
In the context of current scientific discourse, there is a strong focus on small-molecule drug discovery and the role of computational chemistry in accelerating the identification of lead compounds. The unique structure of CAS No. 2034572-90-0 makes it an excellent subject for in silico modeling and virtual screening efforts. By leveraging advanced algorithms and machine learning techniques, researchers can predict its interactions with biological targets and optimize its properties for specific therapeutic applications.
Another area of interest is the compound's potential as a fluorescence probe or imaging agent. The benzothiazole moiety is known for its luminescent properties, which could be exploited in diagnostic applications. This aligns with the growing demand for non-invasive imaging technologies in both clinical and research settings. As such, N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide may find utility beyond traditional drug development.
From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are well-documented in the literature, but ongoing advancements in green chemistry and catalytic methods offer opportunities to improve the efficiency and sustainability of its production. Researchers are particularly interested in minimizing the use of hazardous reagents and reducing waste generation during synthesis.
The pharmacological profile of CAS No. 2034572-90-0 remains an active area of investigation. Preliminary studies suggest that its unique structure may confer selectivity for certain enzyme classes or receptor subtypes. This specificity is highly desirable in modern drug development, where off-target effects are a major concern. As more data becomes available, the compound's potential applications in precision medicine and personalized therapeutics will become clearer.
In summary, N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide represents a fascinating example of modern medicinal chemistry. Its combination of heterocyclic motifs, synthetic tractability, and potential biological activities make it a compelling subject for further research. As the scientific community continues to explore its properties and applications, this compound may emerge as a key player in the development of next-generation therapeutics and diagnostic tools.
2034572-90-0 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-1,3-benzothiazole-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)